4-(Chloromethyl)-6,7-dimethoxyquinoline hydrochloride

• Molecular Formula: C12H13Cl2NO2
• Molecular Weight: 274.14 g/mol
• IUPAC Name: 4-(chloromethyl)-6,7-dimethoxyquinoline;hydrochloride
• InChI: InChI=1S/C12H12ClNO2.ClH/c1-15-11-5-9-8(7-13)3-4-14-10(9)6-12(11)16-2;/h3-6H,7H2,1-2H3;1H
• InChI Key: QFSCRDQHMFYJTR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=CN=C2C=C1OC)CCl.Cl

Description

4-(Chloromethyl)-6,7-dimethoxyquinoline hydrochloride is a useful research compound. Its molecular formula is C12H13Cl2NO2 and its molecular weight is 274.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(6,7-Dimethoxyquinolin-4-yl)methanol (1.11 g, 5.07 mmol) was dissolved in thionyl chloride (10 mL) at 0° C. The reaction mixture was stirred at 0° C. for 20 minutes then warmed to room temperature and stirred for 3.5 hours. The reaction mixture was diluted with benzene (20 ml) then concentrated under vacuum. The remaining solid was triturated with benzene then dried under high vacuum to afford 1.35 g of 4-(chloromethyl)-6,7-dimethoxyquinoline hydrochloride as a yellow solid. MS (ESI, pos. ion) m/z: 238.0 (M+1).